Cas no 81316-87-2 (5-nitrobenzo[ghi]perylene)

• Product Name: 5-nitrobenzo[ghi]perylene
• CAS No: 81316-87-2
• MF: C₂₂H₁₁NO₂
• MW: 321.328245401382
• CID: 1805240
• PubChem ID: 54733
• Update Time: 2025-04-21

5-nitrobenzo[ghi]perylene Chemical and Physical Properties

Names and Identifiers

• 5-nitrobenzo[ghi]perylene
• 5-NITROBENZO(GHI)PERYLENE
• DTXSID60231050
• BENZO(ghi)PERYLENE, 5-NITRO-
• 81316-87-2

• Inchi： 1S/C22H11NO2/c24-23(25)18-11-10-16-15-3-1-2-12-4-5-13-6-7-14-8-9-17(18)22(16)21(14)20(13)19(12)15/h1-11H
• InChI Key： PEVCOODQXOIYQH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C3C=CC=C4C=CC5C=CC6=CC=C1C2=C6C=5C=34)=O

Computed Properties

• Exact Mass: 321.078978594g/mol
• Monoisotopic Mass: 321.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 45.8Ų